Cas no 1242269-80-2 (4-Chloro-2-fluoro-5-nitrobenzonitrile)

• Product Name: 4-Chloro-2-fluoro-5-nitrobenzonitrile
• CAS No: 1242269-80-2
• MF: C₇H₂ClFN₂O₂
• MW: 200.55438375473
• MDL: MFCD20486212
• CID: 4564273
• PubChem ID: 59529860
• Update Time: 2024-11-02

4-Chloro-2-fluoro-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-5-nitro-benzonitrile
• Benzonitrile, 4-chloro-2-fluoro-5-nitro-
• 4-chloro-2-fluoro-5-nitrobenzonitrile
• ZDHOTDZFFZOKPK-UHFFFAOYSA-N
• EN300-199353
• AS-82443
• W11522
• SCHEMBL1725293
• 1242269-80-2
• C7H2ClFN2O2
• MFCD20486212
• 4-Chloro-2-fluoro-5-nitrobenzonitrile

• MDL： MFCD20486212
• Inchi： 1S/C7H2ClFN2O2/c8-5-2-6(9)4(3-10)1-7(5)11(12)13/h1-2H
• InChI Key： ZDHOTDZFFZOKPK-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC([N+]([O-])=O)=C(Cl)C=C1F

Computed Properties

• Exact Mass: 199.9788832g/mol
• Monoisotopic Mass: 199.9788832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes